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Metalaxyl-¹³C₆: Core Handling & Storage Data

The following table summarizes the fundamental physicochemical properties and storage conditions for

Metalaxyl-¹³C₆ as reported in the literature. This data is crucial for its proper management in the laboratory

[1] [2] [3].

Property Specification

CAS Number 1356199-69-3 [1] [2] [3]

Molecular Formula C₉¹³C₆H₂₁NO₄ [1] [3]

Molecular Weight 285.29 g/mol [1] [3]

Appearance Solid; typically a white to off-white powder [1] [3]

Storage (Powder) -20°C (3 years) or 4°C (2 years) [1] [3]

Storage (Solution) -80°C (6 months) or -20°C (1 month) [1] [3]

Shipping Condition Room temperature (stable for a few days during ordinary shipping) [1]
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Frequently Asked Questions (FAQs)

Q1: What is the primary application of Metalaxyl-¹³C₆ in research? Metalaxyl-¹³C₆ is a carbon-13

labeled isotopologue of the fungicide Metalaxyl. Its primary use is as an internal standard in quantitative

analysis using techniques like LC-MS or GC-MS. The isotopic labeling minimizes interference with the

native compound, ensuring high precision and accuracy in residue testing, environmental monitoring, and

metabolic studies [2] [3].

Q2: How should I prepare and store stock solutions of Metalaxyl-¹³C₆? Stock solutions are typically

prepared in solvents like DMSO. The general protocol is as follows [1] [4]:

Weigh the product and use an appropriate solvent to prepare stock solutions of desired

concentrations (e.g., 5 mM, 10 mM).
Once prepared, aliquot the stock solution into working volumes.

Store the aliquots at -20°C or -80°C to maximize stability.
Avoid repeated freeze-thaw cycles to maintain stability and concentration.

Q3: What is the recommended procedure if I need to formulate Metalaxyl-¹³C₆ for in vivo studies? For

in vivo studies, compounds with low water solubility often require special formulations. Below is a common

injection formulation. Please note that these are for reference, and you should validate the formulation for

your specific study system [1].

Injection Formulation 2: DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45
Preparation Example: Add 100 µL of DMSO stock solution to 400 µL PEG300 and mix evenly; then

add 50 µL Tween 80 and mix; finally, add 450 µL saline to adjust the volume to 1 mL.

Troubleshooting Common Issues

Problem: Poor recovery or inconsistent results in quantitative analysis.

Potential Cause 1: Degradation of the standard.
Solution: Verify that the powder and stock solutions have been stored at the recommended

temperatures (-20°C for powder, -80°C or -20°C for solutions). Do not use stock solutions that
have undergone multiple freeze-thaw cycles; use fresh aliquots [1] [3].

Potential Cause 2: Incorrect preparation of calibration standards.
Solution: Ensure precise weighing and liquid handling. Use matrix-matched calibration

standards to account for any matrix effects in your samples, as this is a common practice to
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ensure accuracy when using labeled internal standards like Metalaxyl-¹³C₆ [5] [2].

Problem: The standard does not dissolve completely in the chosen solvent.

Potential Cause: The solvent may not be optimal.
Solution: Metalaxyl-¹³C₆ has high solubility in DMSO. If you encounter issues, try other

common solvents like water, ethanol, or DMF with a minute amount of the product first to avoid
sample loss [1] [4].

Experimental Protocol: Using Metalaxyl-¹³C₆ as an
Internal Standard

The following workflow, based on a published method for analyzing semi-volatile compounds in wine,

illustrates how Metalaxyl-¹³C₆ is typically integrated as an internal standard in a robust analytical method

[5].
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Start: Sample Preparation

Add Internal Standard
(Spike 13C6-MET into sample)

Extraction & Clean-up
(e.g., Solid-Phase Extraction)

Concentration & Derivatization
(e.g., under nitrogen stream)

Instrumental Analysis
(GC-EI-QTOF-MS)

Data Processing & Quantification

Report Results

Click to download full resolution via product page

Protocol Details [5]:

Internal Standard Addition: At the very beginning of sample preparation, a known amount of

Metalaxyl-¹³C₆ is added to the sample. This accounts for any losses during subsequent steps.
Extraction: The sample undergoes extraction. In the referenced study, a sequential combination of

Solid-Phase Extraction (SPE) and Dispersive Liquid-Liquid Microextraction (DLLME) was used to
extract and concentrate the target analytes.
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Derivatization: For GC-MS analysis, the extract may undergo a derivatization step (e.g., acetylation)

to improve the volatility and detection of certain compounds.
Analysis: The final extract is analyzed by Gas Chromatography coupled to an Accurate Time-of-

Flight Mass Spectrometer (GC-EI-QTOF-MS).
Quantification: The known concentration of the added Metalaxyl-¹³C₆ allows for highly accurate

quantification of the native, unlabeled metalaxyl and other compounds in the sample by correcting for
procedural losses and matrix effects.

Key Takeaways

Strict Adherence to Storage Guidelines is the most critical factor in maintaining the integrity of your
Metalaxyl-¹³C₆ standard.

Its primary role is as an Internal Standard in mass spectrometry-based quantification, where it
significantly improves data reliability.

Always consult and validate methods from the scientific literature for application-specific protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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